(2R)-2-amino-N,3-diphenylpropanamide hydrochloride

• IUPAC Name: (2R)-2-amino-N,3-diphenylpropanamide;hydrochloride
• InChI: InChI=1S/C15H16N2O.ClH/c16-14(11-12-7-3-1-4-8-12)15(18)17-13-9-5-2-6-10-13;/h1-10,14H,11,16H2,(H,17,18);1H/t14-;/m1./s1
• InChI Key: NGVUUNWHDQPQKF-PFEQFJNWSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)NC2=CC=CC=C2)N.Cl
• Isomeric SMILES: C1=CC=C(C=C1)C[C@H](C(=O)NC2=CC=CC=C2)N.Cl
• Molecular Formula: C15H17ClN2O
• Molecular Weight: 276.76 g/mol

Description

(2R)-2-amino-N,3-diphenylpropanamide hydrochloride (ADPAH) is a widely used synthetic compound that has a variety of applications in the field of scientific research. ADPAH is a chiral amide compound with a molecular formula of C15H20ClN3O and a molecular weight of 293.77 g/mol. It is a colorless solid that is insoluble in water and soluble in organic solvents. ADPAH has been used in a range of scientific research applications, including drug synthesis, drug metabolism, enzyme kinetics, and protein structure studies. It is also used as a synthetic intermediate in the synthesis of various pharmaceuticals and other organic compounds.

Scientific Research Applications

Polymers and Biodegradable Materials

Polymers derived from amino acids like L-tyrosine have been explored for their potential in creating biodegradable materials. The phenolic hydroxyl group of tyrosine allows for the generation of diphenolic monomers, which are crucial for designing various polymers, including polycarbonates, polyarylates, and copolymers with poly(ethylene glycol). These developments highlight the versatility of amino acid derivatives in creating materials with potential medical applications, such as drug delivery systems and implants (Bourke & Kohn, 2003).

Drug Development and Synthesis

Efficient asymmetric synthesis methods have been developed for compounds targeting treatments for various conditions, such as human papillomavirus infections. The synthesis process often involves chiral amines, highlighting the importance of stereochemistry in the development of active pharmaceutical ingredients. Such research underscores the potential for amino acid derivatives in synthesizing complex molecules with high specificity and efficacy (Boggs et al., 2007).

Material Science and Chemical Engineering

In the context of material science, amino acid derivatives have been utilized in the synthesis of high-performance materials, such as hyperbranched aromatic polyimides. These materials exhibit excellent solubility and thermal stability, making them suitable for advanced applications in electronics and aerospace engineering. The synthesis of these materials often involves intricate chemical reactions highlighting the role of amino acid derivatives in facilitating the development of novel materials with superior properties (Yamanaka, Jikei, & Kakimoto, 2000).